7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine

• IUPAC Name: 7-methyl-6-[4-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperazin-1-yl]purine
• InChI: InChI=1S/C18H22N8/c1-12-22-14-5-3-4-13(14)17(23-12)25-6-8-26(9-7-25)18-15-16(19-10-20-18)21-11-24(15)2/h10-11H,3-9H2,1-2H3
• InChI Key: ZQIYIMUNWUZMHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCN(CC3)C4=NC=NC5=C4N(C=N5)C
• Molecular Formula: C18H22N8
• Molecular Weight: 350.4 g/mol
• CAS No.: 2640945-14-6

Description

This compound is a purine derivative featuring a bicyclic cyclopenta[d]pyrimidine core linked via a piperazine moiety. Key structural elements include:

• 7-Methyl substitution on the purine ring, which may influence steric interactions and metabolic stability.
• 2-Methyl group on the cyclopenta[d]pyrimidine ring, likely modulating electronic properties and target binding.
• Piperazine linker, a common pharmacophore in medicinal chemistry for enhancing solubility and facilitating interactions with biological targets such as kinases or GPCRs.

While direct pharmacological data for this compound are unavailable in the provided evidence, its structural features align with kinase inhibitors and anticancer agents (e.g., ipatasertib) .

Biological Activity

The compound 7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine is a complex organic molecule that belongs to the purine class of compounds. Its structure suggests potential biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following structural formula:

$$\text{C}_{15}\text{H}_{20}\text{N}_{6}$$

Key Features:

• Molecular Weight : 284.36 g/mol
• IUPAC Name : 7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine

Biological Activity Overview

Research indicates that compounds with similar structural features to 7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine exhibit a range of biological activities:

• Anticancer Activity :
  • Several derivatives of purine compounds have shown promising anticancer properties through various mechanisms such as enzyme inhibition and induction of apoptosis in cancer cells.
  • A study highlighted the potential of pyrazolo[1,5-a]pyrimidines (related structures) in targeting specific cancer pathways, suggesting that similar structures may have comparable effects .
• Enzymatic Inhibition :
  • The compound may act as an inhibitor for certain enzymes involved in cellular signaling pathways. For instance, compounds with piperazine moieties have been shown to inhibit kinases and other enzymes critical for tumor progression .
• Psychopharmacological Effects :
  • Some piperazine derivatives are known for their psychopharmacological properties, which could suggest potential applications in treating neurological disorders .

The exact mechanism of action for 7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine is not fully elucidated; however, it is hypothesized to involve:

• Interaction with Target Proteins : The compound likely interacts with specific receptors or enzymes, modulating their activity and influencing various biological pathways.

Case Studies and Research Findings

Several studies have investigated related compounds with similar structural motifs:

• Antitumor Efficacy :
  • A series of studies demonstrated that pyrazolo[1,5-a]pyrimidines exhibited significant cytotoxicity against various cancer cell lines. These findings suggest that the purine derivative might also possess similar anticancer properties .
• Enzyme Inhibition :
  • Research has shown that derivatives containing piperazine rings can effectively inhibit certain kinases involved in cancer progression. This suggests a potential pathway for 7-methyl-6-(4-{2-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-7H-purine to exert its biological effects through enzyme modulation .

Comparison with Similar Compounds

Structural Analog: Ipatasertib

Ipatasertib (Molecular formula: C₂₄H₃₂ClN₅O₂, Mass: 458.003) shares the cyclopenta[d]pyrimidin-4-yl-piperazine motif but differs in its:

• Propan-1-one backbone instead of a purine ring.
• Chlorophenyl and hydroxy groups , enhancing polarity and target affinity.
• Stereochemical complexity (3 defined stereocenters), which improves selectivity for AKT kinase inhibition .

Parameter	Target Compound	Ipatasertib
Core Structure	Purine-linked cyclopenta-pyrimidine	Cyclopenta-pyrimidine-propanone
Key Substituents	7-Methyl (purine), 2-Methyl (pyrimidine)	Chlorophenyl, Hydroxy, Isopropyl
Molecular Weight	Not explicitly provided	458.003
Pharmacological Target	Presumed kinase inhibition	AKT kinase (clinical candidate)

Cyclopenta[d]Pyrimidine Derivatives ()

The compound 2-(4-{2-tert-butyl-5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-4-(trifluoromethyl)pyrimidine (C₂₀H₂₅F₃N₆, MW: 406.45) highlights:

• tert-Butyl group on the cyclopenta[d]pyrimidine, increasing steric bulk for improved target specificity.
• Trifluoromethyl pyrimidine , enhancing lipophilicity and membrane permeability .

Parameter	Target Compound	tert-Butyl Analog
Cyclopenta[d]Pyrimidine Substitution	2-Methyl	2-tert-Butyl
Secondary Heterocycle	Purine	Trifluoromethyl pyrimidine
Molecular Weight	Likely ~400-450 (estimated)	406.45

Key Research Findings and Trends

Piperazine Linkers: Ubiquitous in kinase-targeted compounds for balancing solubility and binding affinity. Unsubstituted piperazine (as in the target compound) may offer flexibility, while methylated variants (e.g., 3S-3-methylpiperazine in quinolizinone analogs) improve selectivity .

Core Heterocycles: Purine cores (target compound) are less common in recent patents compared to pyrimidinones or quinolizinones, suggesting niche applications. Pyrimidinones dominate due to synthetic accessibility and tunable electronic properties .

Substituent Effects : Methyl groups (e.g., 7-methyl in purine) likely reduce metabolic oxidation, whereas bulkier groups (tert-butyl, trifluoromethyl) enhance target engagement but may compromise solubility .